For Researchers, Scientists, and Drug Development Professionals
For Researchers, Scientists, and Drug Development Professionals
An In-depth Technical Guide to the Synthesis and Characterization of galacto-Dapagliflozin
Abstract
This technical guide provides a comprehensive overview of galacto-Dapagliflozin, a potent and selective inhibitor of the sodium-glucose cotransporter 2 (SGLT2). As an analogue of the approved anti-diabetic drug Dapagliflozin (B1669812), this compound is of significant interest for structure-activity relationship studies and the development of new therapeutics for type 2 diabetes. This document details a plausible synthetic pathway, summarizes key characterization data, and illustrates its mechanism of action. Detailed experimental methodologies and data are presented to support researchers in the fields of medicinal chemistry and pharmacology.
Introduction
Sodium-glucose cotransporter 2 (SGLT2) inhibitors, also known as gliflozins, are a major class of therapeutic agents for the management of type 2 diabetes mellitus.[1] They function by inhibiting SGLT2 in the proximal renal tubules, which is responsible for the majority of glucose reabsorption from the glomerular filtrate back into circulation.[2][3] This inhibition leads to the excretion of excess glucose in the urine, thereby lowering blood glucose levels through an insulin-independent mechanism.[1]
Dapagliflozin was one of the first SGLT2 inhibitors to gain regulatory approval and has proven effective in glycemic control, with additional benefits of weight reduction and lowering blood pressure.[4][5] The structure of Dapagliflozin, a C-aryl glucoside, is a departure from the natural O-glycoside phlorizin, offering greater metabolic stability against gastrointestinal hydrolases.[1][6]
Structure-activity relationship (SAR) studies involving modifications to the glucose moiety are crucial for understanding the binding interactions with the SGLT2 protein. Galacto-Dapagliflozin, where the D-glucose is replaced by D-galactose, is an important analogue for these studies. This guide outlines the synthesis and characterization of this specific compound.
Synthesis of galacto-Dapagliflozin
The synthesis of C-aryl glycosides like Dapagliflozin and its analogues typically involves two key fragments: the aglycone core and a protected sugar moiety. The core synthetic strategy involves the formation of a C-C bond between the anomeric carbon of the sugar and the aryl aglycone, commonly achieved through the reaction of an organometallic aryl species with a protected galactonolactone. This is followed by reduction of the resulting lactol and subsequent deprotection.
Plausible Synthetic Pathway
A plausible and efficient synthetic route for galacto-Dapagliflozin is adapted from established methods for Dapagliflozin synthesis.[4][7] The pathway begins with the preparation of the key aryl bromide intermediate and its conversion to an organolithium species, which then reacts with a protected D-galactonolactone.
Detailed Experimental Protocols
Step 1: Synthesis of the Aglycone Precursor (4-Bromo-1-chloro-2-(4-ethoxybenzyl)benzene)
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Starting Materials: 5-bromo-2-chlorobenzoic acid, 4-ethoxyphenethyl alcohol.
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Procedure: The synthesis of the diarylmethane aglycone is a multi-step process often starting from commercially available materials. A common route involves the Friedel-Crafts acylation of 4-bromo-1-chlorobenzene with 4-ethoxybenzoyl chloride, followed by reduction of the resulting ketone. An alternative, as described for Dapagliflozin synthesis, involves coupling 5-bromo-2-chlorobenzoic acid with a suitable partner.[8] For this guide, we assume the key intermediate, 4-bromo-1-chloro-2-(4-ethoxybenzyl)benzene (B57469), is prepared according to established literature procedures for Dapagliflozin's aglycone.[7]
Step 2: Coupling of Aglycone and Protected Galactose Moiety
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Preparation of Organolithium Reagent: To a solution of 4-bromo-1-chloro-2-(4-ethoxybenzyl)benzene (1.0 eq) in a mixture of THF/toluene (B28343) (1:4) at -78 °C under a nitrogen atmosphere, add n-butyllithium (1.1 eq, 2.5 M in hexanes) dropwise, maintaining the temperature below -70 °C. Stir the resulting mixture for 30 minutes.
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Coupling Reaction: To the freshly prepared organolithium solution, add a solution of 2,3,4,6-tetra-O-trimethylsilyl-D-galactonolactone (1.1 eq) in toluene dropwise at -78 °C. Stir the reaction mixture for 1 hour at this temperature.
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In-situ Methanolysis: Quench the reaction by adding a solution of methanesulfonic acid (2.0 eq) in methanol. Allow the reaction to slowly warm to room temperature and stir for 16 hours. This step facilitates the removal of the silyl (B83357) protecting groups and forms the methyl lactol.
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Work-up and Isolation: Neutralize the reaction with a saturated aqueous solution of NaHCO₃. Extract the product with ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the crude C-aryl galactoside intermediate.
Step 3: Reduction and Deprotection
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Reduction of the Anomeric Center: Dissolve the crude intermediate from Step 2 in a mixture of dichloromethane/acetonitrile at -20 °C. Add triethylsilane (3.0 eq) followed by boron trifluoride etherate (BF₃·OEt₂) (2.5 eq) dropwise. Stir the reaction at this temperature until completion (monitored by TLC or HPLC).
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Quenching and Final Deprotection: Quench the reaction by the slow addition of a saturated aqueous NaHCO₃ solution. Extract the product with ethyl acetate. The organic layer is washed with water and brine, dried over Na₂SO₄, and concentrated. The resulting residue is purified by column chromatography on silica (B1680970) gel to afford the final product, galacto-Dapagliflozin.
Synthesis Workflow Diagram
Caption: A plausible synthetic workflow for galacto-Dapagliflozin.
Characterization of galacto-Dapagliflozin
The structural identity and purity of synthesized galacto-Dapagliflozin are confirmed using a suite of analytical techniques. Commercial suppliers typically provide a Certificate of Analysis with data from these methods.[9]
Physicochemical Properties
The key physicochemical and identification data for galacto-Dapagliflozin are summarized in the table below.
| Property | Value | Reference(s) |
| Molecular Formula | C₂₁H₂₅ClO₆ | [][11] |
| Molecular Weight | 408.9 g/mol | [][11] |
| CAS Number | 1408245-02-2 | [9][11] |
| Appearance | Crystalline solid | [11] |
| Purity | ≥95% | [11] |
| IUPAC Name | (1S)-1,5-anhydro-1-C-[4-chloro-3-[(4-ethoxyphenyl)methyl]phenyl]-D-galactitol | [11] |
Spectroscopic and Chromatographic Data
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¹H-NMR (Proton Nuclear Magnetic Resonance): Confirms the proton environment of the molecule, showing characteristic peaks for the aromatic protons of the aglycone, the ethoxy group, the methylene (B1212753) bridge, and the protons of the galactose ring.
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Mass Spectrometry (MS): Determines the molecular weight and provides fragmentation patterns consistent with the proposed structure.
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High-Performance Liquid Chromatography (HPLC): Used to assess the purity of the final compound.
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Infrared Spectroscopy (IR): Identifies characteristic functional groups present in the molecule, such as hydroxyl (-OH), ether (C-O-C), and aromatic (C=C) bonds.
Biological Activity and Mechanism of Action
Galacto-Dapagliflozin is a highly potent and selective SGLT2 inhibitor. Its primary pharmacological action is to block the reabsorption of glucose in the kidneys.
In Vitro Inhibitory Activity
The inhibitory potency of galacto-Dapagliflozin against human SGLT1 and SGLT2 has been determined and is crucial for its selectivity profile.
| Target | Kᵢ (Inhibitor Constant) | Reference(s) |
| Human SGLT2 | 2 nM (or 25 nM) | [][12] |
| Human SGLT1 | 25,000 nM | [][12] |
The data demonstrates that galacto-Dapagliflozin is over 1000-fold more selective for SGLT2 than for SGLT1.[] This high selectivity is critical for avoiding adverse gastrointestinal effects associated with SGLT1 inhibition.[2]
Mechanism of Action Pathway
Caption: Mechanism of SGLT2 inhibition by galacto-Dapagliflozin.
The diagram illustrates that under normal conditions, SGLT2 reabsorbs glucose from the glomerular filtrate back into the bloodstream. Galacto-Dapagliflozin selectively binds to and inhibits SGLT2, preventing this reabsorption and leading to the excretion of glucose in the urine, which in turn lowers plasma glucose levels.
Conclusion
Galacto-Dapagliflozin serves as a valuable chemical probe and a potential therapeutic candidate, demonstrating high potency and selectivity for the SGLT2 transporter. The synthetic and analytical methodologies outlined in this guide provide a solid foundation for researchers engaged in the discovery and development of novel SGLT2 inhibitors. The data confirms its specific mechanism of action and highlights the structural flexibility of the sugar-binding pocket of the SGLT2 protein. Further investigation into its pharmacokinetic and pharmacodynamic properties is warranted to fully assess its therapeutic potential.
References
- 1. researchgate.net [researchgate.net]
- 2. pubs.acs.org [pubs.acs.org]
- 3. SGLT2 inhibition with dapagliflozin -- a novel approach for the management of type 2 diabetes - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. Dapagliflozin – structure, synthesis, and new indications [pharmacia.pensoft.net]
- 5. Characteristics of Dapagliflozin Responders: A Longitudinal, Prospective, Nationwide Dapagliflozin Surveillance Study in Korea - PMC [pmc.ncbi.nlm.nih.gov]
- 6. Exploring and applying the substrate promiscuity of a C-glycosyltransferase in the chemo-enzymatic synthesis of bioactive C-glycosides - PMC [pmc.ncbi.nlm.nih.gov]
- 7. public.pensoft.net [public.pensoft.net]
- 8. researchgate.net [researchgate.net]
- 9. synthinkchemicals.com [synthinkchemicals.com]
- 11. galacto-Dapagliflozin - Cayman Chemical [bioscience.co.uk]
- 12. galacto-Dapagliflozin | SGLT2抑制剂 | MCE [medchemexpress.cn]
